Cas no 1538099-42-1 (2-[1-(Thian-4-yl)piperidin-4-yl]acetic acid)

• Product Name: 2-[1-(Thian-4-yl)piperidin-4-yl]acetic acid
• CAS No: 1538099-42-1
• MF: C₁₂H₂₁NO₂S
• MW: 243.365642309189
• CID: 5042354
• Update Time: 2023-08-25

2-[1-(Thian-4-yl)piperidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(thian-4-yl)piperidin-4-yl]acetic acid
• 2-[1-(Thian-4-yl)piperidin-4-yl]acetic acid

• Inchi： 1S/C12H21NO2S/c14-12(15)9-10-1-5-13(6-2-10)11-3-7-16-8-4-11/h10-11H,1-9H2,(H,14,15)
• InChI Key： VFTUGPYLYKHGJH-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N1CCC(CC(=O)O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• XLogP3: -0.6
• Topological Polar Surface Area: 65.8